N-(3,5-dimethylphenyl)-3-((2-methylpyrimidin-4-yl)oxy)piperidine-1-carboxamide

• IUPAC Name: N-(3,5-dimethylphenyl)-3-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide
• InChI: InChI=1S/C19H24N4O2/c1-13-9-14(2)11-16(10-13)22-19(24)23-8-4-5-17(12-23)25-18-6-7-20-15(3)21-18/h6-7,9-11,17H,4-5,8,12H2,1-3H3,(H,22,24)
• InChI Key: FWFSJHMZMWIJTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)N2CCCC(C2)OC3=NC(=NC=C3)C)C
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves multi-step reactions, including the formation of intermediate compounds. For instance, N,N-dimethyl(diethyl)-7-aryl-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamides were synthesized through a three-component condensation, indicating a complex synthesis process that might be applicable to the target compound (Gein et al., 2009).

Molecular Structure Analysis

Molecular structure analysis often involves computational and crystallographic methods. For example, the molecular interaction analysis of a related antagonist with cannabinoid receptors utilized AM1 molecular orbital methods to identify conformations, suggesting similar analytical approaches could be applied to understand the molecular structure of N-(3,5-dimethylphenyl)-3-((2-methylpyrimidin-4-yl)oxy)piperidine-1-carboxamide (Shim et al., 2002).

Chemical Reactions and Properties

Chemical reactions involving related compounds often highlight their reactivity and potential applications. For instance, the synthesis and characterization of novel methyl 3- and 5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates explored regioselective synthesis as novel heterocyclic amino acids, indicating potential synthetic pathways and reactivity profiles for similar compounds (Matulevičiūtė et al., 2021).

Physical Properties Analysis

Physical properties such as solubility, crystal structure, and melting points are crucial for understanding a compound's behavior in various conditions. Although specific data on the target compound is not available, related research on crystal structures and hydrogen bonding patterns provides insights into potential physical properties and interactions with other molecules (Wang et al., 2006).

Chemical Properties Analysis

Chemical properties, including reactivity with other compounds, stability under various conditions, and potential for chemical modifications, are essential for applications in material science, pharmaceuticals, and other fields. Research on similar compounds, such as the discovery of novel inhibitors for soluble epoxide hydrolase, provides a framework for understanding the chemical behavior and potential applications of this compound (Thalji et al., 2013).